4-(2-Oxopropyl)benzonitrile

• IUPAC Name: 4-(2-oxopropyl)benzonitrile
• InChI: InChI=1S/C10H9NO/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5H,6H2,1H3
• InChI Key: MBPJGOUSBPAUNX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=C(C=C1)C#N
• Molecular Formula: C10H9NO
• DSSTOX Substance ID: DTXSID90363696
• Molecular Weight: 159.18 g/mol
• CAS RN: 58949-75-0

Description

4-(2-Oxopropyl)benzonitrile is a chemical compound with the molecular formula C10H9NO. It has a molecular weight of 159.19. The IUPAC name for this compound is 4-(2-oxopropyl)benzonitrile.

Synthesis Analysis

The synthesis of benzonitriles, which includes compounds like 4-(2-Oxopropyl)benzonitrile, can be achieved through various methods. One such method involves the reaction of an R1, R2-benzoyl chloride with an alkanesulphonyltrichlorophosphazene at a temperature between 150°C and 190°C.

Molecular Structure Analysis

The InChI code for 4-(2-Oxopropyl)benzonitrile is 1S/C10H9NO/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5H,6H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-(2-Oxopropyl)benzonitrile is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has the signal word “Warning” and the hazard statements H315-H319, indicating that it can cause skin irritation and serious eye irritation. Precautionary measures include avoiding contact with skin and eyes, and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

This reaction is carried out in the same manner as the reaction in example 3. The difference is that, the reactants are 4-chlorobenzonitrile (137.6 mg, 1.0 mmol), palladium cinnamyl chloride (7.9 mg, 0.015 mmol), 2-Methoxy-6-(N-methyl-N-phenyl-amino) henyldicyclohexyl)phosphine (24.5 mg, 0.060 mmol), Cs2CO3 (651.9 mg, 2.0 mmol) in 4.0 mL acetone at 90° C. for 12 h. 4-(2′-Oxopropyl)benzonitrile (127.6 mg) was obtained with a yield of 80% as solid. m.p.: 79.8-80.1° C. (n-Hexane:Ethyl acetate); 1H NMR (300 MHz, CDCl3) δ 7.66-7.60 (m, 2H, ArH), 7.34-7.27 (m, 2H, ArH), 3.81 (s, 2H, CH2), 2.23 (s, 3H, CH3); 13C NMR (75 MHz, CDCl3) δ 204.3, 139.3, 132.3, 130.3, 118.6, 111.0, 50.3, 29.8; IR (KBr) v (cm−1) 3060, 3006, 2954, 2893, 2225, 1708, 1608, 1420, 1504, 1407, 1356, 1334, 1313, 1212, 1163, 1019; MS (70 eV, EI) m/z (%): 160 (M++1, 1.05), 159 (M+, 9.09), 43 (100).